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Compound of Interest

Compound Name: 2-Methylcyclopentanol

Cat. No.: B036010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the structural formula, physicochemical

properties, synthesis, and spectroscopic data of trans-2-methylcyclopentanol, a key chiral

building block in organic synthesis.

Structural Information and Properties
trans-2-Methylcyclopentanol is a cyclic alcohol with the chemical formula C₆H₁₂O. The "trans"

designation indicates that the methyl group and the hydroxyl group are on opposite sides of the

cyclopentane ring.[1]

Physicochemical Data
The key physicochemical properties of trans-2-methylcyclopentanol are summarized in the

table below. This data is crucial for its handling, storage, and application in various chemical

reactions.
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Property Value Reference

Molecular Formula C₆H₁₂O --INVALID-LINK--

Molecular Weight 100.16 g/mol --INVALID-LINK--

CAS Number 25144-04-1 --INVALID-LINK--

Appearance
Clear, colorless to slightly pink

liquid
--INVALID-LINK--

Boiling Point 150-151 °C at 740 mmHg --INVALID-LINK--

Density 0.92 g/mL at 25 °C --INVALID-LINK--

Refractive Index (n20/D) 1.45 --INVALID-LINK--

Flash Point 47 °C (116.6 °F) - closed cup --INVALID-LINK--

Structural Diagram
The chemical structure of trans-2-methylcyclopentanol is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. homework.study.com [homework.study.com]

To cite this document: BenchChem. [An In-depth Technical Guide to trans-2-
Methylcyclopentanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b036010#trans-2-methylcyclopentanol-structural-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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